Cas no 67838-03-3 (CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)-)

• Product Name: CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)-
• CAS No: 67838-03-3
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 3412244
• PubChem ID: 20328679
• Update Time: 2025-06-08

CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)-
• 1-(1-(2-propenyl)cyclohexyl)methanol
• SCHEMBL4688143
• 67838-03-3
• G61824
• (1-Allylcyclohexyl)methanol
• (1-prop-2-enylcyclohexyl)methanol
• EN300-382194
• [1-(prop-2-en-1-yl)cyclohexyl]methanol
• HS-5666
• DA-31677
• TWIDQZUNEQIBFJ-UHFFFAOYSA-N

• Inchi： 1S/C10H18O/c1-2-6-10(9-11)7-4-3-5-8-10/h2,11H,1,3-9H2
• InChI Key： TWIDQZUNEQIBFJ-UHFFFAOYSA-N
• SMILES： C1(CC=C)(CO)CCCCC1

Computed Properties

• Exact Mass: 154.135765193Da
• Monoisotopic Mass: 154.135765193Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)-

Comprehensive Introduction to CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- (CAS No. 67838-03-3)

CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- (CAS No. 67838-03-3) is a versatile organic compound widely used in the fragrance, flavor, and specialty chemical industries. This compound, also known as 1-Allyl-1-cyclohexanemethanol, belongs to the class of cyclohexane derivatives and is valued for its unique chemical properties and applications. Its molecular structure combines a cyclohexane ring with a methanol group and an allyl substituent, making it a key intermediate in synthetic chemistry.

The growing demand for sustainable and eco-friendly ingredients in consumer products has increased interest in compounds like CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)-. Researchers and manufacturers are exploring its potential in green chemistry, biodegradable formulations, and renewable resource-based products. This aligns with the global trend toward reducing environmental impact, a topic frequently searched by users in the context of "sustainable chemicals" and "green alternatives."

One of the most common questions about CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- revolves around its applications in perfumery. The compound's subtle woody and floral notes make it a popular choice for creating complex fragrance profiles. Users often search for "fragrance ingredients with woody undertones" or "cyclohexane derivatives in perfumes," highlighting the relevance of this compound in the cosmetics industry. Its stability and compatibility with other ingredients further enhance its appeal.

In addition to fragrances, CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- is utilized in the synthesis of specialty chemicals. Its reactive allyl group allows for further functionalization, making it a valuable building block in organic synthesis. This property is particularly relevant to researchers searching for "allyl compounds in organic chemistry" or "cyclohexane-based intermediates." The compound's versatility underscores its importance in both academic and industrial settings.

Safety and regulatory compliance are critical concerns for users handling CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)-. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Searches related to "safe handling of cyclohexane derivatives" or "chemical storage guidelines" reflect the need for accurate information on this topic. Manufacturers and suppliers often provide detailed safety data sheets (SDS) to address these queries.

The synthesis of CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- typically involves the reaction of cyclohexanone with allyl magnesium bromide, followed by reduction. This process is of interest to chemists searching for "Grignard reaction applications" or "synthesis of allyl-substituted cyclohexanes." The compound's production methods are continually optimized to improve yield and reduce waste, aligning with the principles of green chemistry.

Another area of interest is the potential biomedical applications of CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)-. While not a pharmaceutical active ingredient, its derivatives are being studied for their role in drug delivery systems and biodegradable polymers. Queries such as "cyclohexane derivatives in medicine" or "allyl compounds in biomaterials" indicate a growing curiosity about its broader scientific relevance.

Market trends show that CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- is gaining traction in Asia-Pacific regions, particularly in China and India, due to the expansion of the fragrance and flavor industries. Users often search for "suppliers of cyclohexane derivatives" or "manufacturers of specialty chemicals," reflecting the compound's commercial significance. The rise of e-commerce platforms for chemical procurement has further facilitated its global distribution.

In conclusion, CYCLOHEXANEMETHANOL, 1-(2-PROPENYL)- (CAS No. 67838-03-3) is a multifaceted compound with applications spanning fragrances, specialty chemicals, and green chemistry. Its unique structure and reactivity make it a valuable asset in synthetic chemistry, while its alignment with sustainability trends ensures its continued relevance. As research and industry evolve, this compound is poised to play an even greater role in innovative formulations and environmentally friendly solutions.